2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione

• IUPAC Name: 2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione
• InChI: InChI=1S/C17H9ClF3NO2/c18-13-6-5-9(17(19,20)21)7-14(13)22-8-12-15(23)10-3-1-2-4-11(10)16(12)24/h1-8,22H
• InChI Key: NRULJIVJYQFHPP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C(=CNC3=C(C=CC(=C3)C(F)(F)F)Cl)C2=O
• Molecular Formula: C17H9ClF3NO2
• Molecular Weight: 351.7 g/mol

Description

Compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” is a chemical entity registered in the PubChem database. It is known for its unique chemical structure and properties, which make it a subject of interest in various scientific research fields. The compound’s molecular formula, structure, and other basic properties can be found in the PubChem database.

Preparation Methods

The synthesis of compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” involves specific synthetic routes and reaction conditions. While detailed industrial production methods are proprietary and may vary, general synthetic routes include:

Step 1: Initial preparation of the precursor molecules.

Step 2: Reaction under controlled conditions, often involving catalysts or specific reagents.

Step 3: Purification and isolation of the final product.

For example, one method might involve the use of halogenated hydrocarbons and a manganese catalyst to facilitate the reaction .

Chemical Reactions Analysis

Compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” undergoes various types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or removal of hydrogen, often using oxidizing agents.

Reduction: Involves the addition of hydrogen or removal of oxygen, typically using reducing agents.

Substitution: Involves the replacement of one atom or group with another, often under specific conditions.

Common reagents and conditions used in these reactions include acids, bases, and catalysts. The major products formed depend on the specific reaction pathway and conditions employed .

Scientific Research Applications

Compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in various diseases.

Industry: Utilized in the production of materials and chemicals with specific properties

Mechanism of Action

The mechanism of action of compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” involves its interaction with specific molecular targets and pathways. It may act by binding to certain receptors or enzymes, thereby modulating their activity. The exact molecular targets and pathways can vary depending on the context of its use .

Comparison with Similar Compounds

Compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione” can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with analogous structures or functional groups. For example, compounds with similar pharmacological actions or chemical properties can be identified using databases like PubChem .

By understanding the unique properties and applications of compound “2-[[2-chloro-5-(trifluoromethyl)anilino]methylidene]indene-1,3-dione,” researchers can better utilize it in their scientific endeavors.